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Compound of Interest

Compound Name: tert-Butyl 4-aminobenzoate

Cat. No.: B108570

An In-depth Technical Guide to tert-Butyl 4-aminobenzoate
CAS Number: 18144-47-3

This technical guide provides a comprehensive overview of tert-Butyl 4-aminobenzoate, a
key chemical intermediate in various fields of research and development. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, and applications.

Chemical and Physical Properties

tert-Butyl 4-aminobenzoate is a white to off-white crystalline solid.[1] It is characterized by the
presence of a tert-butyl ester functional group attached to a 4-aminobenzoate moiety.[1] This
structure imparts specific chemical properties that make it a valuable building block in organic
synthesis.

Table 1: Physical and Chemical Properties of tert-Butyl
4-aminobenzoate
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Property Value Reference
CAS Number 18144-47-3 [2]
Molecular Formula C11H1sNO2 [2]
Molecular Weight 193.24 g/mol [2]
Appearance White to almost white powder

Melting Point 108-110 °C

Boiling Point 322.4 °C at 760 mmHg [3]

Density 1.078 g/cm3 [3]

Soluble in organic solvents
Solubility such as ethanol and acetone; [1]

limited solubility in water.

Spectroscopic Data

The structural identity of tert-Butyl 4-aminobenzoate can be confirmed by various
spectroscopic techniques.

Table 2: Spectroscopic Data for tert-Butyl 4-
aminobenzoate
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Spectrum Type

Peak Assignments

Reference

1H NMR (400 MHz, CDClIs)

5 7.79 (d, J=8.6 Hz, 2H, Ar-H),
6.61 (d, J=8.6 Hz, 2H, Ar-H),
4.00 (br s, 2H, NH2), 1.56 (s,
9H, C(CHs)3)

13C NMR (100 MHz, CDCls)

6 165.9 (C=0), 150.4 (Ar-C),
131.3 (Ar-CH), 121.7 (Ar-C),
113.7 (Ar-CH), 80.0 (C(CHs)s),
28.3 (C(CHs)3)

Infrared (IR)

Vmax 3415, 3345, 3235, 2972,
1682, 1598, 1367, 1287, 1154,
1115cm™?

[2]

Applications in Research and Development

tert-Butyl 4-aminobenzoate is a versatile intermediate with applications in several areas:

Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of various

pharmaceutical compounds, including local anesthetics and anti-inflammatory agents.[3][4]

o Peptide Synthesis: The tert-butyl ester group can function as a protecting group for the

carboxylic acid moiety of the amino acid, preventing it from participating in unwanted side

reactions during peptide coupling.

o Agrochemicals: It is utilized in the development of new agrochemicals.

o Cosmetics: Its UV-absorbing properties make it a useful ingredient in sunscreen

formulations.[4]

e Polymer Chemistry: It is used as a monomer in the production of polymers with enhanced

thermal stability and mechanical properties.[4]

Experimental Protocols
Synthesis of tert-Butyl 4-aminobenzoate
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A common method for the synthesis of tert-Butyl 4-aminobenzoate is the reduction of tert-
butyl 4-nitrobenzoate.[2]

Materials:

e tert-Butyl 4-nitrobenzoate

o Methanol (MeOH)

e 10% Palladium on carbon (Pd/C)
e Hydrogen gas (H2)

e Nitrogen gas (N2)

o Celite

Procedure:

Dissolve tert-butyl 4-nitrobenzoate (4.75 g, 21.279 mmol) in methanol (200 ml).
o Carefully add 10% Pd/C (475 mg, 0.1 equiv. w/w) to the solution.

o Evacuate the reaction flask and purge with nitrogen gas.

o Re-evacuate the flask and purge with hydrogen gas.

« Stir the mixture vigorously under a hydrogen atmosphere for 5 hours, or until the reaction is
complete (monitored by TLC).

« Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

o Evaporate the solvent from the filtrate under reduced pressure to yield the product as a white
solid (4.11 g, 21.269 mmol, quantitative yield).[2]

Visualizations
Logical Relationship in Synthesis
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The following diagram illustrates the role of tert-Butyl 4-aminobenzoate as a key intermediate

in the synthesis of more complex molecules.
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Caption: Role of tert-Butyl 4-aminobenzoate in synthesis.

Experimental Workflow: Synthesis of tert-Butyl 4-
aminobenzoate

This diagram outlines the key steps in the synthesis of tert-Butyl 4-aminobenzoate from its

nitro precursor.
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Caption: Synthesis workflow of tert-Butyl 4-aminobenzoate.
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Safety and Handling

tert-Butyl 4-aminobenzoate is classified as a hazardous substance. It is crucial to handle this
chemical with appropriate safety precautions.

o Hazard Classifications: Eye Irritant 2, Skin Irritant 2, Specific Target Organ Toxicity - Single
Exposure 3 (Respiratory system).

o Precautionary Statements: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash
hands and skin thoroughly after handling. Wear protective gloves, eye protection, and face
protection.[1]

» First Aid: In case of inhalation, move the person to fresh air. For skin contact, wash off with
soap and plenty of water. In case of eye contact, rinse cautiously with water for several
minutes. If swallowed, rinse mouth with water. In all cases of exposure, consult a physician.

[1]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. It is
sensitive to carbon dioxide and air.[1]

This technical guide provides essential information for the safe and effective use of tert-Butyl
4-aminobenzoate in a laboratory setting. For more detailed safety information, always refer to
the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tert-Butyl 4-aminobenzoate CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108570#tert-butyl-4-aminobenzoate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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